Cas no 1261738-66-2 (3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide)

• Product Name: 3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide
• CAS No: 1261738-66-2
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• CID: 4583767
• PubChem ID: 134622438
• Update Time: 2025-06-21

3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(difluoromethoxy)-5-fluoro-
• 3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide

• Inchi： 1S/C7H6F3NO3S/c8-4-1-5(14-7(9)10)3-6(2-4)15(11,12)13/h1-3,7H,(H2,11,12,13)
• InChI Key： PQNHVQAXRICMSV-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(F)=CC(OC(F)F)=C1

Additional information on 3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide

Professional Introduction to 3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide (CAS No. 1261738-66-2)

3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide, identified by its CAS number 1261738-66-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in medicinal chemistry. The presence of both difluoromethoxy and fluorobenzene moieties in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The< strong>difluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively explored in the design of kinase inhibitors, where the electron-withdrawing nature of the difluoromethoxy group helps to optimize the interactions with target proteins. Similarly, the fluorobenzene moiety contributes to the lipophilicity and binding affinity of the compound, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The combination of difluoromethoxy and fluorobenzene groups in 3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide positions it as a promising candidate for various therapeutic applications. Studies have demonstrated that such compounds can exhibit potent activity against a range of biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases.

The sulfonamide functional group is another key feature of this compound, known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. The specific arrangement of atoms in 3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide, with the difluoromethoxy group at the 3-position and the sulfonamide at the 1-position, creates a unique pharmacophore that can be exploited for medicinal chemistry applications. This configuration allows for optimal interactions with biological targets while maintaining structural stability.

The synthesis of 3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the aromatic ring is a critical step, as it significantly influences the electronic properties of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Electrochemical methods have also been explored as a means to synthesize fluorinated aromatic compounds like 3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide. These methods offer advantages such as mild reaction conditions, high selectivity, and reduced byproduct formation. By leveraging electrochemical oxidation or reduction processes, researchers can achieve efficient functionalization of aromatic rings without compromising on yield or purity.

The pharmacological properties of 3-(difluoromethoxy)-5-fluorobenzene-1-sulfonamide have been extensively studied in preclinical models. Initial findings suggest that this compound exhibits significant activity against various disease-related targets. For instance, studies have shown that it can inhibit the activity of specific kinases involved in cancer progression, leading to reduced tumor growth and metastasis. Additionally, its anti-inflammatory properties have been observed in animal models, making it a potential candidate for treating chronic inflammatory diseases.

The potential therapeutic applications of 3-(< strong>difluoromethoxy strong >)-5-< strong >fluorobenzene-1-sulfonamide strong > extend beyond oncology and inflammation. Research has also explored its efficacy against infectious diseases caused by bacteria and viruses. The unique structural features of this compound allow it to interact with microbial enzymes and receptors, disrupting essential biological processes and inhibiting pathogen growth.

In conclusion, 3-(< strong>difluoromethoxy strong >)-5-< strong >fluorobenzene-1-sulfonamide strong > (CAS No. 1261738-66-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both < strong >difluoromethoxy strong > and < strong >fluorobenzene strong > moieties, make it an attractive scaffold for drug development. Ongoing research continues to uncover new therapeutic applications for this compound, positioning it as a promising candidate for future clinical trials and drug formulations.